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Compound of Interest

Compound Name:
O-Ethylhydroxylamine

hydrochloride

Cat. No.: B1209043 Get Quote

O-Ethylhydroxylamine Hydrochloride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

O-Ethylhydroxylamine hydrochloride. The information is curated to support research,

development, and safety applications involving this versatile compound.

Core Physical and Chemical Properties
O-Ethylhydroxylamine hydrochloride, with the CAS number 3332-29-4, is a white to pale

yellow crystalline powder.[1] It is a key reagent in organic synthesis, particularly in the formation

of oximes and other nitrogen-containing compounds.[2]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of O-
Ethylhydroxylamine hydrochloride.
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Property Value Source(s)

Molecular Formula C₂H₇NO·HCl [1][2]

Molecular Weight 97.54 g/mol [1][2][3]

Melting Point 130-134 °C [1][4]

Boiling Point
75.8 °C at 760 mmHg (for free

base)
[5]

Solubility in Water Soluble [6][7]

Appearance
White to pale yellow crystalline

powder
[1]

Note: The provided boiling point is likely for the free base, O-Ethylhydroxylamine, as

hydrochloride salts typically have much higher boiling points or decompose upon heating. A

precise experimental boiling point for the hydrochloride salt is not readily available. Similarly,

while qualitatively known to be soluble in water, a specific quantitative value (e.g., in g/100 mL)

is not consistently reported in the literature.

Chemical Reactivity and Stability
O-Ethylhydroxylamine hydrochloride is stable under normal storage conditions.[1][5]

However, it is incompatible with moisture and strong oxidizing agents.[1] Hazardous

decomposition products upon combustion include nitrogen oxides, carbon monoxide, carbon

dioxide, and irritating and toxic fumes and gases.[1]

The primary utility of O-Ethylhydroxylamine hydrochloride in organic synthesis stems from

its reactivity with carbonyl compounds (aldehydes and ketones) to form oximes. This reaction is

a cornerstone for the derivatization of carbonyls, which can be useful for their characterization

and in the synthesis of more complex molecules.[2]

Experimental Protocols
Detailed experimental procedures for determining key physical properties are outlined below.

These are generalized protocols applicable to a solid compound like O-Ethylhydroxylamine
hydrochloride.
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Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid compound melts.

Methodology:

Sample Preparation: A small amount of the dry, powdered O-Ethylhydroxylamine
hydrochloride is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a means of observing the sample.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower, more precise heating (e.g., 1-

2 °C per minute) near the expected melting point.

Observation: The temperatures at which the first droplet of liquid appears and at which the

entire sample becomes a clear liquid are recorded. This range represents the melting point

of the substance.

Aqueous Solubility Determination (Saturation Method)
Objective: To determine the mass of O-Ethylhydroxylamine hydrochloride that can dissolve

in a given volume of water at a specific temperature.

Methodology:

Saturation: An excess amount of O-Ethylhydroxylamine hydrochloride is added to a

known volume of deionized water in a sealed container.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer) at a constant

temperature for a sufficient period to ensure that equilibrium is reached and the solution is

saturated.

Separation: The undissolved solid is separated from the saturated solution by filtration or

centrifugation.
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Quantification: A known volume of the clear, saturated solution is carefully removed, and the

solvent is evaporated to dryness. The mass of the remaining solid residue is measured.

Calculation: The solubility is calculated and expressed as grams of solute per 100 mL of

solvent ( g/100 mL).

pKa Determination (Potentiometric Titration)
Objective: To determine the acid dissociation constant (pKa) of the conjugate acid of O-

Ethylhydroxylamine.

Methodology:

Solution Preparation: A standard solution of O-Ethylhydroxylamine hydrochloride of

known concentration is prepared in water.

Titration Setup: A pH electrode, calibrated with standard buffer solutions, is immersed in the

sample solution. The solution is stirred continuously.

Titration: A standard solution of a strong base (e.g., sodium hydroxide) is added to the

sample solution in small, known increments using a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Data Analysis: A titration curve is generated by plotting the pH of the solution against the

volume of titrant added. The pKa is determined from the pH at the half-equivalence point of

the titration curve.

Safety, Handling, and Storage
O-Ethylhydroxylamine hydrochloride is classified as harmful if swallowed and causes skin

and eye irritation.[3][8]

Handling:

Use in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.
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Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as

moisture and strong oxidizing agents.[1][5]

Keep the container tightly closed when not in use.[1]

Visualization of Properties
The following diagram illustrates the logical relationships between the core properties and

characteristics of O-Ethylhydroxylamine hydrochloride.

O-Ethylhydroxylamine Hydrochloride Properties

O-Ethylhydroxylamine Hydrochloride

CAS: 3332-29-4

Physical Properties Chemical Properties Safety & Handling

Molecular Formula: C₂H₇NO·HCl Molecular Weight: 97.54 g/mol Appearance: White to pale yellow crystalline powder Melting Point: 130-134 °C Solubility: Soluble in water Reactivity: Reacts with carbonyls to form oximes Stability: Stable under normal conditions Incompatibilities: Moisture, strong oxidizing agents Decomposition: Forms NOx, CO, CO₂ upon combustion Hazards: Harmful if swallowed, skin/eye irritant Handling: Use PPE, good ventilation Storage: Cool, dry, well-ventilated, tightly sealed
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Caption: Logical overview of O-Ethylhydroxylamine hydrochloride properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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